9R-Hydroxy-10E,12Z-octadecadienoic acid
9R-Hydroxy-10E,12Z-octadecadienoic acid
9(R)-HODE is one of several monohydroxylated products of linoleic acid. All known mammalian lipoxygenases appear to catalyze the oxygenation of arachidonic and linoleic acid to give products having strictly the (S) configuration at the site of oxygen insertion. However, both human umbilical vein endothelial cells and bovine aorta endothelial cells have been shown to produce 9(R)-HODE when incubated with linoleic acid. The physiological function of 9(R)-HODE and the enzyme that catalyzes its formation have not been determined.
Brand Name:
Vulcanchem
CAS No.:
10075-11-3
VCID:
VC0157107
InChI:
InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m0/s1
SMILES:
CCCCCC=CC=CC(CCCCCCCC(=O)O)O
Molecular Formula:
C18H32O3
Molecular Weight:
296.4 g/mol
9R-Hydroxy-10E,12Z-octadecadienoic acid
CAS No.: 10075-11-3
Main Products
VCID: VC0157107
Molecular Formula: C18H32O3
Molecular Weight: 296.4 g/mol
| CAS No. | 10075-11-3 |
|---|---|
| Product Name | 9R-Hydroxy-10E,12Z-octadecadienoic acid |
| Molecular Formula | C18H32O3 |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | (9R,10E,12Z)-9-hydroxyoctadeca-10,12-dienoic acid |
| Standard InChI | InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m0/s1 |
| Standard InChIKey | NPDSHTNEKLQQIJ-WXUVIADPSA-N |
| Isomeric SMILES | CCCCC/C=C\C=C\[C@@H](CCCCCCCC(=O)O)O |
| SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)O)O |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | 9(R)-HODE is one of several monohydroxylated products of linoleic acid. All known mammalian lipoxygenases appear to catalyze the oxygenation of arachidonic and linoleic acid to give products having strictly the (S) configuration at the site of oxygen insertion. However, both human umbilical vein endothelial cells and bovine aorta endothelial cells have been shown to produce 9(R)-HODE when incubated with linoleic acid. The physiological function of 9(R)-HODE and the enzyme that catalyzes its formation have not been determined. |
| Synonyms | 9R-hydroxy-10E,12Z-octadecadienoic acid |
| PubChem Compound | 16061059 |
| Last Modified | Nov 11 2021 |
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